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Compound of Interest

Compound Name: Iodobenzene-d5

Cat. No.: B1590370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties of Iodobenzene-d5 (Perdeuterated Iodobenzene). This deuterated analog of

iodobenzene is a critical tool in various research and development applications, including as a

tracer, an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS, and in

mechanistic studies of chemical reactions.[1][2] A thorough understanding of its physical

characteristics is paramount for its effective application in experimental design and data

interpretation.

Core Physical Properties
The physical properties of Iodobenzene-d5 are essential for its handling, storage, and use in

various experimental setups. The following table summarizes the key quantitative data for this

compound.
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Property Value Source(s)

Molecular Formula C₆D₅I [3]

Molecular Weight 209.04 g/mol [1][4]

CAS Number 7379-67-1

Appearance Liquid

Color Colorless to light pink

Density
1.830 ± 0.06 g/cm³ or 1.868

g/mL at 25 °C

Melting Point -29 °C

Boiling Point 188 °C

Refractive Index n20/D 1.6161

Experimental Protocols
The accurate determination of the physical properties of Iodobenzene-d5 relies on

standardized experimental methodologies. Below are detailed protocols for key experiments.

Determination of Density
The density of liquid Iodobenzene-d5 can be determined using a pycnometer.

Cleaning and Calibration: Thoroughly clean and dry a pycnometer of known volume.

Calibrate the pycnometer using deionized water at a controlled temperature (e.g., 25 °C).

Sample Measurement: Fill the pycnometer with Iodobenzene-d5, ensuring no air bubbles

are present.

Equilibration and Weighing: Place the filled pycnometer in a constant temperature bath (25

°C) to allow for thermal equilibrium. Once equilibrated, carefully wipe the outside of the

pycnometer and weigh it on an analytical balance.
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Calculation: The density is calculated by dividing the mass of the Iodobenzene-d5 by the

known volume of the pycnometer.

Determination of Melting and Boiling Points
Melting and boiling points are determined using standard laboratory techniques.

Melting Point: The melting point of Iodobenzene-d5 can be determined using a capillary

tube method with a melting point apparatus. A small sample is introduced into a capillary

tube, which is then heated at a controlled rate. The temperature range over which the solid

sample melts is recorded as the melting point.

Boiling Point: The boiling point can be determined by simple distillation. The sample is

heated in a distillation flask, and the temperature at which the vapor pressure of the liquid

equals the atmospheric pressure is recorded as the boiling point. For more precise

measurements, a Sivolobov apparatus can be used.

Determination of Refractive Index
The refractive index is a measure of how light propagates through the substance and is

determined using a refractometer.

Calibration: Calibrate the refractometer using a standard of known refractive index (e.g.,

distilled water).

Sample Application: Apply a small drop of Iodobenzene-d5 to the prism of the refractometer.

Measurement: Close the prism and allow the sample to thermally equilibrate. View the scale

through the eyepiece and adjust the controls until the dividing line between the light and dark

fields is sharp and centered.

Reading: Read the refractive index value from the scale. The measurement is typically

performed at a specific temperature (e.g., 20°C) and wavelength (e.g., the sodium D-line,

589 nm).

Logical Workflow for Physical Property Analysis
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The following diagram illustrates the logical workflow for the comprehensive analysis of the

physical properties of a chemical compound like Iodobenzene-d5.
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Caption: Workflow for Physical Property Analysis of Iodobenzene-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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